Cas no 71139-94-1 (2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine)

2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine is a heterocyclic compound featuring a reactive chloromethyl group attached to a [1,2,4]triazolo[1,5-a]pyridine scaffold. This structure makes it a versatile intermediate in organic synthesis, particularly for the functionalization of pharmaceuticals, agrochemicals, and other fine chemicals. The chloromethyl group enables facile nucleophilic substitution reactions, allowing for further derivatization. Its triazolopyridine core contributes to enhanced stability and potential bioactivity, making it valuable in medicinal chemistry research. The compound is typically handled under controlled conditions due to its reactivity. Its well-defined synthetic pathway and high purity ensure consistent performance in applications requiring precise molecular modifications.
2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine structure
71139-94-1 structure
Product Name:2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
CAS No:71139-94-1
MF:C7H6ClN3
MW:167.595639705658
CID:5737274
PubChem ID:13174340
Update Time:2025-06-08

2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
    • [1,2,4]Triazolo[1,5-a]pyridine, 2-(chloromethyl)-
    • 71139-94-1
    • KGIPMUQPJGNQOT-UHFFFAOYSA-N
    • EN300-6495420
    • SCHEMBL10277904
    • G68468
    • DB-216516
    • 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
    • Inchi: 1S/C7H6ClN3/c8-5-6-9-7-3-1-2-4-11(7)10-6/h1-4H,5H2
    • InChI Key: KGIPMUQPJGNQOT-UHFFFAOYSA-N
    • SMILES: C12=NC(CCl)=NN1C=CC=C2

Computed Properties

  • Exact Mass: 167.0250249g/mol
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • pka: 2.00±0.30(Predicted)

2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6495420-0.05g
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
0.05g
$315.0 2023-05-31
Enamine
EN300-6495420-0.1g
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
0.1g
$470.0 2023-05-31
Enamine
EN300-6495420-0.25g
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
0.25g
$672.0 2023-05-31
Enamine
EN300-6495420-0.5g
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
0.5g
$1058.0 2023-05-31
Enamine
EN300-6495420-1.0g
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
1g
$1357.0 2023-05-31
Enamine
EN300-6495420-2.5g
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
2.5g
$2660.0 2023-05-31
Enamine
EN300-6495420-5.0g
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
5g
$3935.0 2023-05-31
Enamine
EN300-6495420-10.0g
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
10g
$5837.0 2023-05-31
1PlusChem
1P00FGMT-50mg
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
50mg
$149.00 2024-04-21
1PlusChem
1P00FGMT-100mg
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
71139-94-1 95%
100mg
$239.00 2024-04-21

Additional information on 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine

Recent Advances in the Application of 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS: 71139-94-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS: 71139-94-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, featuring a triazolopyridine core with a chloromethyl substituent, serves as a valuable intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The chloromethyl group facilitated efficient functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity. The resulting compounds exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, highlighting the compound's potential in oncology drug development.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the application of 71139-94-1 in creating triazolopyridine derivatives with broad-spectrum antibacterial activity. The chloromethyl group allowed for rapid derivatization, yielding compounds effective against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. Molecular docking studies revealed that these derivatives interfere with bacterial cell wall biosynthesis, suggesting a novel mechanism of action distinct from current antibiotics.

Recent advancements in chemical biology have also exploited 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine as a versatile warhead for covalent inhibitor design. A Nature Chemical Biology publication (2024) detailed its use in developing targeted covalent inhibitors of KRAS G12C, a challenging oncogenic target. The compound's reactivity profile enabled selective modification of the mutant cysteine residue while maintaining excellent pharmacokinetic properties, offering new therapeutic avenues for pancreatic and lung cancers.

The synthetic utility of 71139-94-1 has been further expanded through innovative methodologies. A 2024 Organic Letters report described a metal-free, one-pot cascade reaction utilizing this building block to construct complex polyheterocyclic systems. This green chemistry approach achieved excellent yields (85-92%) under mild conditions, demonstrating the compound's versatility in sustainable pharmaceutical synthesis.

Ongoing research continues to explore the potential of 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine in various therapeutic areas. Current clinical investigations include its derivatives as potential treatments for autoimmune disorders and neurodegenerative diseases. The compound's unique physicochemical properties, including favorable logP values and metabolic stability, make it particularly attractive for CNS-targeted drug development.

In conclusion, 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine (71139-94-1) has emerged as a privileged scaffold in modern drug discovery. Its synthetic accessibility, diverse reactivity, and demonstrated biological activities position it as a valuable tool for addressing current challenges in medicinal chemistry. Future research directions likely include further exploration of its applications in targeted protein degradation, PROTAC development, and as a versatile handle for bioconjugation strategies in chemical biology.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.